BE“GH@ Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Beserol: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Beserol

Cat. No.: B1210889

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of pharmaceutical products is a critical aspect of laboratory safety and
environmental responsibility. This guide provides a comprehensive, step-by-step procedure for
the safe and compliant disposal of Beserol, a combination drug product, within a research or
drug development setting. Adherence to these protocols is essential to mitigate risks to
personnel and the environment.

Understanding Beserol Composition and Regulatory
Status

Beserol is a fixed-dose combination drug containing four active pharmaceutical ingredients
(APIs). A clear understanding of these components is the first step in determining the
appropriate disposal pathway.
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Note: Dosages can vary by manufacturer. Always refer to the product's specific labeling.

Core Disposal Principles for a Laboratory Setting

In a laboratory or research environment, the disposal of Beserol is primarily governed by the
regulations surrounding its most stringently controlled component: Carisoprodol. Due to its
classification as a DEA Schedule IV substance, standard laboratory chemical waste
procedures for non-controlled substances are insufficient.

The U.S. Drug Enforcement Administration (DEA) mandates specific procedures for the
disposal of controlled substances to prevent diversion and misuse.[1][2][3] The Environmental
Protection Agency (EPA) also regulates pharmaceutical waste under the Resource
Conservation and Recovery Act (RCRA), although the individual components of Beserol are
not typically listed as P- or U-listed hazardous wastes.[4][5][6]

Step-by-Step Disposal Protocol for Beserol
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This protocol outlines the mandatory steps for the proper disposal of expired, unused, or waste
Beserol from a laboratory setting.

Step 1: Segregation and Secure Storage of Waste

Immediately segregate all waste Beserol, including expired tablets, partially used samples,
and contaminated labware (e.g., weighing boats, gloves) from the general and non-
hazardous waste streams.

Store the segregated Beserol waste in a designated, clearly labeled, and secure container.
This container must be stored in the same secure location as your active controlled
substance inventory, such as a locked cabinet or safe.[1]

Maintain a detailed log of all Beserol waste, documenting the quantity, date of entry, and the
personnel who handled it.

Step 2: Engage a DEA-Registered Reverse Distributor

The only permissible method for the final disposal of controlled substances from a DEA-
registrant’'s inventory is through a DEA-registered reverse distributor.[2][7]

Contact your institution's Environmental Health and Safety (EHS) department to identify the
approved reverse distributor for your facility.[8]

Do not attempt to dispose of Beserol through a standard chemical waste hauler unless they
are also a DEA-registered reverse distributor.

Step 3: Documentation and Transfer

o Work with the reverse distributor to complete all required documentation for the transfer of
the controlled substance waste. This may include a DEA Form 41, "Registrants Inventory of
Drugs Surrendered."[3]

o Ensure that a clear chain of custody is maintained throughout the transfer process.

e Retain all disposal records for a minimum of two years, or as required by your institutional
policies and state regulations.[9]
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Step 4: Disposal of Empty Containers
+ Once empty, the original Beserol packaging can be disposed of.

 Prior to disposal, ensure that all labels containing prescription information or other identifiers
are removed or rendered illegible to protect confidential information.[10][11]

o Empty containers can then typically be disposed of in the regular trash, unless institutional
policy dictates otherwise.

Important Considerations:

e DO NOT flush Beserol down the toilet or drain. This can lead to environmental
contamination.[12][13][14]

o DO NOT dispose of Beserol in the regular trash or in a sharps container. The presence of a
controlled substance makes this illegal and unsafe.

o DO NOT mix Beserol waste with other hazardous chemical waste streams unless explicitly
instructed to do so by your EHS department and the waste hauler.

Experimental Protocols Referenced

The disposal procedures outlined above are based on regulatory requirements rather than
specific experimental protocols. The key cited regulations and guidelines are:

e 21 CFR Part 1317: DEA regulations on the disposal of controlled substances.
e 40 CFR Part 261: EPA regulations identifying hazardous wastes under RCRA.

e Institutional and state-specific policies on pharmaceutical and controlled substance waste
management.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of Beserol in a laboratory setting.
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Caption: Logical workflow for the disposal of Beserol in a laboratory setting.
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By adhering to these procedures, researchers and laboratory professionals can ensure the
safe, compliant, and environmentally responsible disposal of Beserol, thereby upholding the
highest standards of laboratory safety and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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